molecular formula C9H7BrN2O2 B8503820 7-bromo-2-methoxyquinazolin-4(3H)-one

7-bromo-2-methoxyquinazolin-4(3H)-one

Cat. No.: B8503820
M. Wt: 255.07 g/mol
InChI Key: UHVZEDYJMQWUQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-bromo-2-methoxyquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C9H7BrN2O2 and its molecular weight is 255.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7BrN2O2

Molecular Weight

255.07 g/mol

IUPAC Name

7-bromo-2-methoxy-3H-quinazolin-4-one

InChI

InChI=1S/C9H7BrN2O2/c1-14-9-11-7-4-5(10)2-3-6(7)8(13)12-9/h2-4H,1H3,(H,11,12,13)

InChI Key

UHVZEDYJMQWUQV-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=C(C=CC(=C2)Br)C(=O)N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of o-methylisourea hydrochloride (1.256 g, 11.36 mmol) and 4-bromoisatoic anhydride (2.500 g, 10.33 mmol) in 10 mL DMF was treated with sodium ethoxide (1.476 g, 21.69 mmol) and was allowed to stir at room temperature overnight. LC/MS showed mostly product, so the reaction mixture was poured into water and the resulting solid was filtered and dried yielding 7-bromo-2-methoxyquinazolin-4(3H)-one (2.57 g, 10.08 mmol, 98% yield) with impurities. (M+H)+=255.0.
Quantity
1.256 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
1.476 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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